Cas no 80442-95-1 (ethyl 5-thioxo-L-prolinate)

ethyl 5-thioxo-L-prolinate structure
ethyl 5-thioxo-L-prolinate structure
Product Name:ethyl 5-thioxo-L-prolinate
CAS No:80442-95-1
MF:C7H11NO2S
MW:173.23274064064
CID:985638
PubChem ID:11355773
Update Time:2025-04-20

ethyl 5-thioxo-L-prolinate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-thioxo-L-prolinate
    • ethyl (2S)-5-sulfanylidenepyrrolidine-2-carboxylate
    • NS00061914
    • EINECS 279-472-7
    • DTXSID301001242
    • (S)-ethyl 5-thioxopyrrolidine-2-carboxylate
    • Ethyl 5-sulfanyl-3,4-dihydro-2H-pyrrole-2-carboxylate
    • 80442-95-1
    • MKXRCPKGURCHRF-YFKPBYRVSA-N
    • Inchi: 1S/C7H11NO2S/c1-2-10-7(9)5-3-4-6(11)8-5/h5H,2-4H2,1H3,(H,8,11)/t5-/m0/s1
    • InChI Key: MKXRCPKGURCHRF-YFKPBYRVSA-N
    • SMILES: S=C1CC[C@@H](C(=O)OCC)N1

Computed Properties

  • Exact Mass: 173.05104977g/mol
  • Monoisotopic Mass: 173.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 70.4Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.